[2-(Difluoromethyl)-1,3-oxazol-4-yl]methanamine;hydrochloride

• IUPAC Name: [2-(difluoromethyl)-1,3-oxazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C5H6F2N2O.ClH/c6-4(7)5-9-3(1-8)2-10-5;/h2,4H,1,8H2;1H
• InChI Key: OLWOWNBYJWVEHD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)C(F)F)CN.Cl
• Molecular Formula: C5H7ClF2N2O
• Molecular Weight: 184.57 g/mol

Description

“[2-(Difluoromethyl)-1,3-oxazol-4-yl]methanamine;hydrochloride” is a chemical compound with the CAS Number: 2411240-64-5. It has a molecular weight of 184.57. The compound is stored at room temperature and comes in a powder form.

Synthesis Analysis

The synthesis of difluoromethyl compounds has been a field of research that has benefited from the invention of multiple difluoromethylation reagents. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Molecular Structure Analysis

The molecular formula of this compound is C5H6F2N2O. The InChI code is 1S/C5H6F2N2O.ClH/c6-4(7)5-9-3(1-8)2-10-5;/h2,4H,1,8H2;1H.

Chemical Reactions Analysis

Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics. Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

Physical And Chemical Properties Analysis

This compound is a powder and is stored at room temperature. It has a molecular weight of 184.57.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Fluorine-Containing Heterocycles

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Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a warning signal word. Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While the future directions for this specific compound are not explicitly mentioned in the search results, the field of difluoromethylation has seen significant advances and has streamlined access to molecules of pharmaceutical relevance. This suggests potential future directions in pharmaceutical applications and process chemistry.